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Compound of Interest

Compound Name: 2-Amino-5-(methoxymethyl)phenol

Cat. No.: B8721603 Get Quote

A comprehensive analysis of the current scientific understanding of aminophenol compounds

related to 2-Amino-5-(methoxymethyl)phenol.

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive research has revealed no publicly available scientific literature detailing

the mechanism of action or biological activity of the specific compound "2-Amino-5-
(methoxymethyl)phenol." This document therefore provides a detailed overview of the most

closely related and studied analogs: 2-Amino-5-methoxyphenol and 2-Amino-5-methylphenol.

The structural differences are illustrated below. While these compounds share a common 2-

aminophenol core, the variation in the substituent at the 5-position will influence their

physicochemical properties and biological activities.
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Caption: Structural comparison of the requested compound and its closest analogs.
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2-Amino-5-methoxyphenol
This compound is a phenol substituted with an amino group at position 2 and a methoxy group

at position 5[1].

Biological Activities and Potential Mechanisms of Action
The biological activities of 2-amino-5-methoxyphenol and its derivatives are an area of active

research, with studies pointing towards several potential applications.

Antimicrobial Properties: Derivatives of 2-methoxyphenol have been investigated for their

antibacterial activity. For instance, an imine-based ligand, 2-methoxy-5-((6-methoxypyridin-3-

ylimino)methyl)phenol, and its metal complexes have shown potent antibacterial action, with

theoretical studies suggesting inhibition of the DNA gyrase-DNA complex as a possible

mechanism[2]. Phenol derivatives, in general, are known to possess antimicrobial

activities[3].

Antioxidant Activity: The phenolic hydroxyl group in 2-amino-5-methoxyphenol suggests

potential antioxidant properties through the scavenging of free radicals. This is a common

characteristic of phenolic compounds[4]. The antioxidant capacity of various 2-

methoxyphenols has been evaluated using methods like the 2,2'-diphenyl-1-picrylhydrazyl

(DPPH) radical-scavenging assay[5].

Enzyme Inhibition: This class of compounds may exhibit inhibitory effects on certain

enzymes. For example, some 2-methoxyphenol derivatives have been identified as inhibitors

of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation[5]. Other phenol

derivatives have been explored as inhibitors of acetylcholinesterase, a key enzyme in the

pathology of Alzheimer's disease[6].

Quantitative Data
Currently, there is a lack of specific quantitative data such as IC50 or binding affinity values for

the parent compound 2-amino-5-methoxyphenol in the reviewed literature. However, for a

derivative of a related compound, 2-acetyl-5-O-(amino-alkyl)phenol, the following data has

been reported in the context of Alzheimer's disease research:
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Compound Target IC50 (µM)
Selectivity Index
(SI)

TM-3 eeAChE 0.69 32.7

TM-3 MAO-B 6.8 -

Table 1: Inhibitory

activities of a 2-acetyl-

5-O-(amino-

alkyl)phenol derivative

(TM-3)[6].

Experimental Protocols
1.3.1. Antibacterial Assay (Agar Well Diffusion Method)

This method is commonly used to evaluate the antibacterial activity of chemical compounds.

Preparation of Test Solutions: The test compound and a standard antibiotic (e.g.,

Ciprofloxacin) are dissolved in a suitable solvent (e.g., 20% v/v WFI in DMSO) to prepare

solutions of varying concentrations (e.g., 1000 µg/ml and 1500 µg/ml)[3].

Inoculation: A standardized inoculum of the target bacterial strain is uniformly spread on the

surface of a sterile agar plate.

Well Preparation: Wells of a specific diameter are punched into the agar.

Application of Test Solutions: A fixed volume (e.g., 100 µl) of each test solution is added to

the respective wells. A well with the solvent alone serves as a control[3].

Incubation: The plates are incubated for 16 to 18 hours under appropriate conditions for

bacterial growth[3].

Measurement: The diameter of the zone of inhibition (the area around the well where

bacterial growth is prevented) is measured to determine the antibacterial activity.
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Caption: Workflow for the Agar Well Diffusion Method.

2-Amino-5-methylphenol
This compound, also known as 6-amino-m-cresol, is primarily used as an oxidative coupler in

permanent hair dye formulations[7][8].

Biological Activities and Toxicological Profile
The main body of research on 2-amino-5-methylphenol centers on its use in cosmetics and its

associated toxicological profile.

Genotoxicity: There is evidence to suggest that 2-amino-5-methylphenol has genotoxic

potential. Both in vitro and in vivo studies have shown mixed results, but the overall weight of

evidence led to its classification as genotoxic[7]. The metabolite, N-acetyl-2-amino-5-

methylphenol, was also found to be genotoxic in an in vitro micronucleus assay[7].
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Metabolism: In vitro studies with human, rat, and mouse hepatocytes have shown that the

related compound 5-amino-2-methylphenol is rapidly and completely metabolized. The

primary metabolic pathways involve extensive phase II metabolism, specifically sulfation of

the phenol group and, to a lesser extent, N-acetylation.

5-Amino-2-methylphenol

Sulfate Conjugate

Sulfation
(Major Pathway)

N-Acetyl Metabolite

N-Acetylation
(Minor Pathway)

Click to download full resolution via product page

Caption: Proposed metabolic pathways for 5-amino-2-methylphenol.

Quantitative Data
Toxicological studies have provided some quantitative data for 2-amino-5-methylphenol and its

isomers.

Compound Test Species Value

2-Amino-5-

methylphenol

NOAEL (No-

Observed-Adverse-

Effect Level)

- 50 mg/kg bw/day[7]

5-Amino-2-

methylphenol
LD50 (Oral) Rat 3600 mg/kg bw

Table 2: Toxicological

data for

aminomethylphenol

isomers.
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Experimental Protocols
2.3.1. In Vitro Micronucleus Assay

This assay is used to assess the genotoxic potential of a substance by detecting damage to

chromosomes or the mitotic apparatus.

Cell Culture: A suitable mammalian cell line is cultured in appropriate media.

Treatment: The cells are exposed to various concentrations of the test compound (e.g., N-

acetyl-2-amino-5-methylphenol) and positive and negative controls.

Cytochalasin B Addition: Cytochalasin B is added to block cytokinesis, resulting in

binucleated cells.

Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain

(e.g., Giemsa or a fluorescent dye).

Microscopic Analysis: The frequency of micronuclei (small, extra-nuclear bodies containing

chromosome fragments or whole chromosomes) in binucleated cells is scored under a

microscope. An increase in the frequency of micronucleated cells indicates genotoxic activity.

Concluding Remarks
While there is a significant gap in the scientific literature regarding the specific biological

activities of "2-Amino-5-(methoxymethyl)phenol," the available data on its close analogs, 2-

Amino-5-methoxyphenol and 2-Amino-5-methylphenol, provide valuable insights. Derivatives of

these compounds have demonstrated potential as antimicrobial and enzyme-inhibiting agents.

However, toxicological assessments, particularly concerning genotoxicity, are crucial for any

potential therapeutic or commercial application. Further research is warranted to synthesize

and characterize 2-Amino-5-(methoxymethyl)phenol and to elucidate its unique biological

profile and mechanism of action. This would determine its potential utility in various scientific

and industrial fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxyphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxyphenol
https://www.researchgate.net/publication/349726366_2-methoxy-5-6-methoxypyridin-3-yl-imino-methylphenol_and_its_Transition_Metal_Complexes_as_Potent_Antibacterial_Agents_Synthesis_Characterization_Theoretical_Investigations_and_Biological_Evaluation
https://www.globalresearchonline.net/journalcontents/volume7issue2/article-011.pdf
https://www.benchchem.com/product/b3074643
https://www.benchchem.com/product/b3074643
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://pubmed.ncbi.nlm.nih.gov/29033233/
https://pubmed.ncbi.nlm.nih.gov/29033233/
https://pubmed.ncbi.nlm.nih.gov/29033233/
https://www.industrialchemicals.gov.au/sites/default/files/Phenol%2C%202-amino-5-methyl-_Human%20health%20tier%20II%20assessment.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methylphenol
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-mechanism-of-action-in-biological-systems
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-mechanism-of-action-in-biological-systems
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-mechanism-of-action-in-biological-systems
https://www.benchchem.com/product/b8721603#2-amino-5-methoxymethyl-phenol-mechanism-of-action-in-biological-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8721603?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8721603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

